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Compound of Interest

Compound Name: Cbz-NH-PEG12-C2-acid

Cat. No.: B2978019 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling of Cbz-NH-PEG12-
C2-acid, a PEG-based PROTAC linker. Given the absence of a specific Safety Data Sheet

(SDS), a conservative approach assuming the substance is hazardous is recommended to

ensure the safety of all laboratory personnel.

Personal Protective Equipment (PPE)
When handling Cbz-NH-PEG12-C2-acid, a comprehensive suite of personal protective

equipment is mandatory to minimize exposure. The following table summarizes the required

PPE for various stages of handling.
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Equipment Specification Purpose

Eye/Face Protection
ANSI Z87.1 compliant safety

goggles and a face shield.

Protects against potential

splashes of the chemical,

which is in an oil form. Safety

glasses alone are insufficient.

[1][2]

Hand Protection

Chemical-resistant nitrile

gloves. Consider double-

gloving.

Provides a barrier against skin

contact. Nitrile gloves offer

good resistance to oils and a

range of chemicals.[1][3][4]

Body Protection
A fully buttoned laboratory

coat.

Protects skin and personal

clothing from spills and

contamination.[3][5]

Footwear
Closed-toe and closed-heel

shoes.

Prevents injuries from spills or

dropped items.[5]

Respiratory Protection

A NIOSH-approved respirator

may be necessary if aerosols

are generated or if working

outside of a fume hood.

Protects against inhalation of

any potential aerosols or

vapors.

Operational Plan: A Step-by-Step Guide
A systematic approach to handling Cbz-NH-PEG12-C2-acid is essential for maintaining a safe

laboratory environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood to minimize

inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible.

Before handling, allow the container of Cbz-NH-PEG12-C2-acid to equilibrate to room

temperature to avoid moisture condensation.[6]
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2. Handling the Compound:

As Cbz-NH-PEG12-C2-acid is an oil, handle it carefully to avoid splashes.

When weighing or transferring the substance, use appropriate tools such as a positive

displacement pipette or a spatula.

Keep the container tightly sealed when not in use to prevent contamination.

3. Spill Management:

In the event of a spill, immediately alert others in the vicinity.

For a small spill, absorb the material with an inert absorbent material such as vermiculite,

sand, or commercial spill pads.

Place the contaminated absorbent material into a sealed, labeled container for hazardous

waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

For large spills, evacuate the area and contact the institution's environmental health and

safety (EHS) office.

Disposal Plan
Proper disposal of Cbz-NH-PEG12-C2-acid and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

All materials contaminated with Cbz-NH-PEG12-C2-acid, including gloves, pipette tips, and

absorbent materials, must be collected as chemical waste.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

2. Waste Collection and Labeling:
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Collect all waste in a designated, leak-proof, and clearly labeled container.

The label should include the full chemical name ("Cbz-NH-PEG12-C2-acid"), the

approximate amount, and the date.

3. Final Disposal:

Arrange for the disposal of the chemical waste through your institution's EHS office or a

licensed chemical waste disposal contractor.

Do not dispose of Cbz-NH-PEG12-C2-acid down the drain or in the regular trash.[7][8][9]

Quantitative Data Summary
The following table summarizes key quantitative information for Cbz-NH-PEG12-C2-acid.

Parameter Value Source

CAS Number 1334177-88-6 [10]

Molecular Weight 751.86 g/mol [10]

Appearance Colorless to off-white oil [10]

Storage Temperature
-20°C (pure form) or 2-8°C

(sealed, dry)
[10][11]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of Cbz-NH-
PEG12-C2-acid, from receiving to disposal.
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Caption: Workflow for Safe Handling of Cbz-NH-PEG12-C2-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2978019?utm_src=pdf-custom-synthesis
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.safety.rochester.edu/labsafety/pdf/CommonLabPPE.pdf
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://www.solubilityofthings.com/personal-protective-equipment-ppe
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://vectorlabs.com/products/cbz-n-amido-dpeg12-acid/
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.targetmol.com/compound/cbz-nh-peg12-c2-acid
https://www.myskinrecipes.com/shop/en/amino-functionalized-peg-linkers/110308--cbz-nh-peg12-c2-acid.html
https://www.benchchem.com/product/b2978019#personal-protective-equipment-for-handling-cbz-nh-peg12-c2-acid
https://www.benchchem.com/product/b2978019#personal-protective-equipment-for-handling-cbz-nh-peg12-c2-acid
https://www.benchchem.com/product/b2978019#personal-protective-equipment-for-handling-cbz-nh-peg12-c2-acid
https://www.benchchem.com/product/b2978019#personal-protective-equipment-for-handling-cbz-nh-peg12-c2-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2978019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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